Cas no 2137072-85-4 (Carbamic acid, N-[(1R)-1-methyl-2-(4-methyl-2-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1R)-1-methyl-2-(4-methyl-2-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 2137072-85-4
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5292668
• Update Time: 2025-05-30

Carbamic acid, N-[(1R)-1-methyl-2-(4-methyl-2-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R)-1-methyl-2-(4-methyl-2-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H18N2O3S/c1-7-6-18-10(13-7)9(15)8(2)14-11(16)17-12(3,4)5/h6,8H,1-5H3,(H,14,16)/t8-/m1/s1
• InChI Key： AIAXJNNLAPFANY-MRVPVSSYSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C)C(C1=NC(C)=CS1)=O

Additional information on Carbamic acid, N-[(1R)-1-methyl-2-(4-methyl-2-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[(1R)-1-methyl-2-(4-methyl-2-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2137072-85-4): A Comprehensive Overview

Carbamic acid, N-[(1R)-1-methyl-2-(4-methyl-2-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2137072-85-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a carbamate moiety linked to a chiral ethyl side chain derived from (1R)-1-methyl-2-(4-methyl-2-thiazolyl)-2-oxoethyl group. The presence of the 1,1-dimethylethyl ester group further enhances its stability and bioavailability, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in the development of derivatives of carbamic acid due to their potential applications in medicine. Specifically, compounds with thiazole scaffolds have shown remarkable efficacy in various pharmacological assays. The thiazole ring in this molecule is particularly noteworthy, as it is known to contribute to the bioactivity of many natural products and synthetic drugs. The 4-methyl substitution on the thiazole ring adds another layer of complexity, potentially influencing the compound's interactions with biological targets.

One of the most compelling aspects of Carbamic acid, N-[(1R)-1-methyl-2-(4-methyl-2-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester is its potential as a lead compound for drug discovery. Researchers have been exploring its pharmacological properties to identify new therapeutic opportunities. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The chiral center at the ethyl side chain also opens up possibilities for developing enantiomerically pure derivatives with enhanced selectivity and reduced side effects.

The synthesis of this compound presents unique challenges due to its complex structure. Advanced synthetic methodologies are employed to ensure high yield and purity. Techniques such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions are commonly used to construct the desired molecular framework. The presence of multiple stereocenters necessitates careful control over reaction conditions to achieve the correct stereochemical configuration.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding modes with potential biological targets. These insights are invaluable for rational drug design and optimization efforts. By leveraging computational tools, researchers can predict how this compound interacts with proteins and nucleic acids, thereby guiding the development of more effective derivatives.

The pharmacokinetic properties of Carbamic acid, N-[(1R)-1-methyl-2-(4-methyl-2-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its clinical potential. Preliminary data suggest that this compound exhibits favorable solubility and stability properties, which are critical for formulation development. Additionally, its metabolic profile appears to be manageable, which could facilitate its translation into clinical trials.

In conclusion, Carbamic acid, N-[(1R)-1-methyl-2-(4-methyl-2-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2137072-85-4) represents a promising candidate for further pharmaceutical development. Its unique structural features and preliminary biological activity make it an intriguing subject for future research. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to the discovery of new therapeutic agents in various disease areas.